Cas no 1184514-80-4 (1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 1184514-80-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5449637
• PubChem ID: 54875276
• Update Time: 2025-06-08

1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• Z608665958
• EN300-6636673
• AKOS005782036
• 1-[2-(3-methoxyphenyl)pyrrolidin-1-yl]prop-2-en-1-one
• 1184514-80-4
• 1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one

• Inchi： 1S/C14H17NO2/c1-3-14(16)15-9-5-8-13(15)11-6-4-7-12(10-11)17-2/h3-4,6-7,10,13H,1,5,8-9H2,2H3
• InChI Key： AZRYKLSURDMFOQ-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C1=CC=CC(OC)=C1)(=O)C=C

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 407.1±44.0 °C(Predicted)
• pka: -1.48±0.40(Predicted)

Additional information on 1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one

Research Briefing on 1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one (CAS: 1184514-80-4)

In recent years, the compound 1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one (CAS: 1184514-80-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinyl and propenone structural motifs, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing synthesizes the latest findings and developments related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.

The primary focus of recent studies has been on elucidating the molecular interactions and biological activities of 1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its binding affinity with target proteins. These studies suggest that the compound exhibits high selectivity for specific kinase domains, making it a candidate for the development of targeted therapies in oncology and inflammatory diseases. Experimental validations using in vitro assays have further confirmed its inhibitory effects on key signaling pathways, including the MAPK and PI3K/AKT cascades.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a modulator of neurotransmitter receptors. Preliminary data indicate that 1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one can interact with dopaminergic and serotonergic receptors, suggesting possible applications in neuropsychiatric disorders. Animal models of depression and anxiety have shown behavioral improvements following administration of the compound, although further pharmacokinetic and toxicity studies are required to assess its safety profile.

The synthesis and optimization of 1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one have also been a subject of recent research. Novel synthetic routes have been developed to improve yield and purity, with a focus on green chemistry principles to minimize environmental impact. Structural analogs have been generated to explore structure-activity relationships (SAR), leading to the identification of derivatives with enhanced potency and reduced off-target effects. These advancements underscore the compound's versatility as a scaffold for drug discovery.

Despite these promising findings, challenges remain in translating the preclinical success of 1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one into clinical applications. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives.

In conclusion, 1-[2-(3-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one (CAS: 1184514-80-4) represents a compelling candidate for further investigation in the chemical biology and pharmaceutical fields. Its multifaceted biological activities, coupled with recent advancements in synthesis and optimization, position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to unlock its full potential and address the remaining challenges in drug development.